![molecular formula C26H23N3O3 B2431258 7,8-dimethoxy-5-(3-methoxybenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline CAS No. 866728-74-7](/img/structure/B2431258.png)
7,8-dimethoxy-5-(3-methoxybenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline
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Description
7,8-dimethoxy-5-(3-methoxybenzyl)-3-phenyl-5H-pyrazolo[4,3-c]quinoline is a useful research compound. Its molecular formula is C26H23N3O3 and its molecular weight is 425.488. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Quinoline derivatives have been extensively explored for their utility in synthesizing complex polycyclic systems. For instance, Nicolaides et al. (1989) reported the synthesis of fused pyridine- and oxazole-polycyclic systems from phenanthren-9-one derivatives, highlighting the versatility of quinoline compounds in constructing diverse molecular architectures Nicolaides, Papageorgiou, & Stephanidou-Stephanatou, 1989. Similarly, Yang et al. (2013) developed a facile synthesis method for benzo[6,7]oxepino[3,4-b]quinolin-13(6H)-one derivatives, demonstrating the efficient synthesis of novel quinoline derivatives under mild conditions Yang, Liang, Zuo, & Long, 2013.
Material Science Applications
Quinoline derivatives have also found applications in material science, particularly in the development of OLEDs. Szlachcic et al. (2015) synthesized novel helical molecules derived from alkylated 1H-pyrazolo[3,4-b]quinoline halides for use in OLEDs, showcasing the potential of quinoline derivatives in enhancing the performance of light-emitting devices Szlachcic, Danel, Gryl, Stadnicka, Usatenko, Nosidlak, Lewińska, Sanetra, & Kuźnik, 2015.
Medicinal Chemistry and Biological Applications
In the realm of medicinal chemistry, quinoline derivatives have been explored for their biological activities. For example, the synthesis of novel conformationally constrained pyrazolo[4,3-c]quinoline derivatives as potential ligands for the estrogen receptor was reported by Kasiotis, Fokialakis, & Haroutounian (2006), highlighting the therapeutic potential of quinoline derivatives Kasiotis, Fokialakis, & Haroutounian, 2006. Additionally, Xi & Liu (2015) explored coumarin-fused quinolines for their antioxidant properties, further illustrating the diverse biological applications of these compounds Xi & Liu, 2015.
Properties
IUPAC Name |
7,8-dimethoxy-5-[(3-methoxyphenyl)methyl]-3-phenylpyrazolo[4,3-c]quinoline |
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InChI |
InChI=1S/C26H23N3O3/c1-30-19-11-7-8-17(12-19)15-29-16-21-25(18-9-5-4-6-10-18)27-28-26(21)20-13-23(31-2)24(32-3)14-22(20)29/h4-14,16H,15H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMSDTXNXFBLKLU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2C=C3C(=NN=C3C4=CC(=C(C=C42)OC)OC)C5=CC=CC=C5 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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